Cas no 3264-21-9 (1-Acetylpyrene)

1-Acetylpyrene Properties

Names and Identifiers

• 1-Acetylpyrene
• 1-pyren-1-ylethanone
• 1-(pyren-1-yl)ethanone
• 1-(pyren-3-yl)ethanone
• 1-acetylpyren
• acetylpyrene
• Ethanone,1-(1-pyrenyl)
• Ethanone, 1-(1-pyrenyl)-
• KETONE, METHYL 1-PYRENYL
• BS-51095
• E71338
• NCIOpen2_002723
• 1-(1-Pyrenyl)ethanone
• V74HO8A2YT
• CS-0204738
• METHYL 1-PYRENYL KETONE
• A821350
• KCIJNJVCFPSUBQ-UHFFFAOYSA-N
• AKOS003611281
• J-018807
• 3264-21-9
• 1-(pyren-1-yl)ethan-1-one
• LCZC1247
• NSC 62422
• NSC62422
• SCHEMBL308494
• NSC-62422
• FT-0607295
• UNII-V74HO8A2YT
• MFCD00021663
• ?1-ACETYLPYRENE
• DTXSID10186324
• AMY18567
• 1-(1-Pyrenyl)ethanone #
• 1-Acetylpyrene, 97%
• DTXCID20108815
• AG-690/12765035
• +Expand

• MDL： MFCD00021663
• InChIKey： KCIJNJVCFPSUBQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H12O/c1-11(19)15-9-7-14-6-5-12-3-2-4-13-8-10-16(15)18(14)17(12)13/h2-10H,1H3
• SMILES： CC(=O)C1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1

Computed Properties

• Exact Mass: 244.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 244.089
• Heavy Atom Count: 19
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 4.78660
• PSA: 17.07000
• Refractive Index: 1.796
• Boiling Point: 437.7°Cat760mmHg
• Melting Point: 86-89 °C (lit.)
• Flash Point: 195.6°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.262

1-Acetylpyrene Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

1-Acetylpyrene Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%